![molecular formula C24H21N3O B287361 N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide](/img/structure/B287361.png)
N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide, also known as DPP-4 inhibitor, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is synthesized through a complex chemical process and has been extensively studied for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide involves the inhibition of this compound. This compound is responsible for the breakdown of incretin hormones, which stimulate insulin secretion and reduce glucagon secretion. By inhibiting this compound, this compound increases the levels of incretin hormones, leading to improved glucose control.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. This compound has been shown to increase insulin secretion, reduce glucagon secretion, and improve glucose control in patients with type 2 diabetes. Additionally, this compound has been shown to improve beta-cell function and reduce inflammation.
Advantages and Limitations for Lab Experiments
The advantages of using N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide in lab experiments include its ability to improve glucose control and its potential therapeutic applications in the treatment of diabetes. However, the limitations of using this compound in lab experiments include its complex synthesis method and potential side effects.
Future Directions
There are several future directions for the research and development of N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide. These include exploring its potential therapeutic applications in other diseases, improving its synthesis method, and investigating its long-term safety and efficacy. Additionally, future research could focus on developing new this compound inhibitors with improved pharmacokinetic properties and reduced side effects.
Conclusion:
This compound is a complex chemical compound that has gained significant attention in the scientific community for its potential therapeutic applications in the treatment of diabetes. This compound is a this compound inhibitor that improves glucose control by increasing the levels of incretin hormones. While there are limitations to using this compound in lab experiments, future research could focus on exploring its potential therapeutic applications in other diseases and developing new this compound inhibitors with improved pharmacokinetic properties and reduced side effects.
Synthesis Methods
The synthesis of N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide involves a multi-step process that starts with the reaction of 2,5-dimethylbenzaldehyde with phenylhydrazine. This reaction produces 2,5-dimethylphenylhydrazine, which is then reacted with acetophenone to produce 1,5-diphenyl-1H-pyrazole. The final step involves the reaction of 1,5-diphenyl-1H-pyrazole with 4-isocyanato-4'-methyl-1,1'-biphenyl to produce this compound.
Scientific Research Applications
N-(2,5-dimethylphenyl)-1,5-diphenyl-1H-pyrazole-4-carboxamide has been extensively studied for its therapeutic potential in the treatment of diabetes. This compound is a this compound inhibitor, which means it inhibits the activity of the enzyme dipeptidyl peptidase-4 (this compound). This compound is responsible for the breakdown of incretin hormones, which play a crucial role in regulating blood glucose levels. By inhibiting this compound, this compound increases the levels of incretin hormones, leading to improved glucose control.
Properties
Molecular Formula |
C24H21N3O |
---|---|
Molecular Weight |
367.4 g/mol |
IUPAC Name |
N-(2,5-dimethylphenyl)-1,5-diphenylpyrazole-4-carboxamide |
InChI |
InChI=1S/C24H21N3O/c1-17-13-14-18(2)22(15-17)26-24(28)21-16-25-27(20-11-7-4-8-12-20)23(21)19-9-5-3-6-10-19/h3-16H,1-2H3,(H,26,28) |
InChI Key |
HRDDAJCZQNTNHA-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)C)NC(=O)C2=C(N(N=C2)C3=CC=CC=C3)C4=CC=CC=C4 |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)C2=C(N(N=C2)C3=CC=CC=C3)C4=CC=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.